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Compound of Interest

Ethyl 6-(hydroxymethyl)pyridine-2-
Compound Name:
carboxylate

cat. No.: B1311370

An In-depth Technical Guide on Ethyl 6-
(hydroxymethyl)pyridine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals
Introduction

Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate is a heterocyclic building block of significant
interest in medicinal chemistry and organic synthesis. As a substituted pyridine derivative, it
incorporates three key functional groups: an ethyl ester, a hydroxymethyl group, and a pyridine
ring. This unique combination makes it a versatile intermediate for the synthesis of a wide
range of more complex molecules, particularly those with potential therapeutic applications.
This document provides a comprehensive overview of its physical and chemical properties,
potential applications, and a conceptual framework for its synthesis and analysis.

Chemical Identity and Physical Properties

The fundamental chemical and physical characteristics of Ethyl 6-(hydroxymethyl)pyridine-2-
carboxylate are summarized below. These properties are crucial for its handling, storage, and
application in synthetic chemistry.

Chemical Structure
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Caption: Chemical structure of Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate.

Properties Summary

The following tables summarize the key identifiers and physico-chemical properties of Ethyl 6-

(hydroxymethyl)pyridine-2-carboxylate.

Identifier Value Source
CAS Number 41337-81-9 [1][2][3]
Molecular Formula CoH11NOs3 [1112][31[4]
Molecular Weight 181.19 g/mol [11[3]
Purity Typically =297% or 298% [2][5]
Physical Property Value Source

Appearance White to off-white solid [6]
Boiling Point 337.1 £ 32.0 °C (Predicted) [6]
Density 1.200 + 0.06 g/cm? (Predicted) [6]
pKa 13.02 + 0.10 (Predicted) [6]

Storage Temperature

Varies by supplier; -20°C, 2-
8°C, or Room Temperature

[1](2]3][6]

Chemical Properties and Reactivity

Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate is characterized by three main reactive sites:

o Pyridine Ring: The nitrogen atom in the pyridine ring imparts basic properties and can be

guaternized. The ring itself can undergo electrophilic or nucleophilic substitution, depending

on the reaction conditions and the directing effects of the existing substituents.

o Ethyl Ester Group: The ester is susceptible to hydrolysis under acidic or basic conditions to

yield the corresponding carboxylic acid. It can also undergo transesterification or be reduced
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to an alcohol.

o Hydroxymethyl Group: The primary alcohol can be oxidized to an aldehyde or a carboxylic
acid. It can also be converted to other functional groups, such as halides or ethers, or
participate in esterification reactions.

This multifunctionality makes it a valuable precursor in the synthesis of various pyridine
derivatives, which are important scaffolds in the development of anti-inflammatory and
antimicrobial agents[7].

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Ethyl 6-
(hydroxymethyl)pyridine-2-carboxylate are not readily available in the public domain through
the conducted searches, a general workflow for the synthesis, purification, and analysis of such
a compound can be conceptualized.

Conceptual Synthesis Workflow

The synthesis of a substituted pyridine like this would typically involve a multi-step process,
likely starting from a more readily available pyridine or by constructing the pyridine ring through
a condensation reaction. A generalized workflow is depicted below.
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Caption: A conceptual workflow for the synthesis and purification of a chemical intermediate.

Methodology for a Key Cited Experiment (Conceptual)

Although a direct protocol for the synthesis of the title compound was not found, a related
procedure for the preparation of a substituted pyridone provides insight into the potential
synthetic strategies that could be adapted. For instance, the synthesis of 3-cyano-6-methyl-
2(1)-pyridone involves the condensation of sodium formylacetone with cyanoacetamide[8].
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A hypothetical adaptation for the synthesis of a pyridine carboxylate might involve:

Reaction Setup: A suitable precursor, such as a substituted pyridine with a methyl group and
a carboxylic acid, would be placed in a reaction vessel with a solvent.

Reaction: The methyl group could be functionalized to a hydroxymethyl group via a
controlled oxidation, and the carboxylic acid could be esterified by reacting it with ethanol
under acidic conditions.

Workup: After the reaction is complete, the mixture would be neutralized, and the product
extracted into an organic solvent.

Purification: The crude product would then be purified, typically using column
chromatography on silica gel to separate the desired product from any unreacted starting
materials or byproducts.

Analysis: The final product's identity and purity would be confirmed using techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-
Performance Liquid Chromatography (HPLC).

Applications in Drug Discovery and Development

Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate serves as a key intermediate in the

synthesis of more complex molecules with potential biological activity. Its utility has been noted

in the development of novel anti-inflammatory and antimicrobial agents[7]. The pyridine scaffold

is a common feature in many approved drugs, and the presence of both an ester and an

alcohol group on this molecule provides two distinct points for further chemical modification,

allowing for the exploration of a diverse chemical space in drug discovery programs.

Safety, Handling, and Storage

Handling: Standard laboratory safety precautions should be observed when handling this
chemical, including the use of personal protective equipment (PPE) such as gloves, safety
glasses, and a lab coat.

Storage: There is some variation in the recommended storage temperatures from different
suppliers, with recommendations including -20°C, 2-8°C, and room temperature[1][2][3][6].
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For long-term stability, storage at or below 2-8°C is advisable, protected from light and
moisture.

Conclusion

Ethyl 6-(hydroxymethyl)pyridine-2-carboxylate is a valuable and versatile chemical
intermediate. Its key physical and chemical properties, particularly its multiple reactive sites,
make it an important building block for the synthesis of novel compounds, especially in the
fields of medicinal chemistry and drug development. While detailed synthetic protocols are not
widely published, its structure suggests that it can be readily employed in a variety of chemical
transformations to generate diverse libraries of pyridine-based molecules for biological
screening. Further research into its applications is likely to yield new and interesting chemical
entities with potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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